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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of Isophorone-d5, a deuterated analog of isophorone. Isophorone-d5 is

primarily utilized as an internal standard in analytical methodologies, particularly in mass

spectrometry-based assays, for the quantification of isophorone in various matrices. This

document consolidates available data on its physical properties, solubility, and stability, offering

a valuable resource for researchers and professionals in drug development and analytical

science. The information presented is largely based on the properties of its non-deuterated

counterpart, isophorone, as specific experimental data for the deuterated species is limited.

Standardized experimental protocols for determining key physical parameters are also detailed.

Introduction
Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is an α,β-unsaturated cyclic ketone used as a

solvent in various industrial applications, including printing inks, paints, and adhesives, and as

a precursor in chemical synthesis.[1] Isophorone-d5 is a stable isotope-labeled form of

isophorone where five hydrogen atoms have been replaced by deuterium. This isotopic

substitution renders the molecule heavier, allowing it to be distinguished from the endogenous

compound by mass-sensitive analytical instruments. This property is crucial for its application

as an internal standard in quantitative analysis, as it co-elutes with the analyte of interest and

experiences similar ionization and fragmentation, thereby correcting for matrix effects and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3333701?utm_src=pdf-interest
https://www.benchchem.com/product/b3333701?utm_src=pdf-body
https://www.benchchem.com/product/b3333701?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isophorone
https://www.benchchem.com/product/b3333701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


variations in sample processing. Understanding the physical characteristics and stability of

Isophorone-d5 is paramount for its proper handling, storage, and application in sensitive

analytical methods.

Physical and Chemical Properties
The physical and chemical properties of Isophorone-d5 are expected to be very similar to

those of unlabeled isophorone, with minor differences in molecular weight and density due to

the presence of deuterium. The available data for both compounds are summarized in the

tables below for ease of comparison.

Table 1: General Properties of Isophorone-d5 and
Isophorone

Property Isophorone-d5 Isophorone Reference(s)

Synonyms

3,5,5-Trimethyl-2-

cyclohexen-1-one-

2,4,4,d5

3,5,5-Trimethyl-2-

cyclohexen-1-one;

Isoacetophorone

[2]

CAS Number 1262769-87-8 78-59-1 [2]

Molecular Formula C₉H₉D₅O C₉H₁₄O [1][2]

Molecular Weight 143.24 g/mol 138.21 g/mol [1][2]

Appearance
Clear, colorless to

pale yellow liquid

Clear, colorless to

pale yellow liquid
[1][3]

Odor
Peppermint or

camphor-like

Peppermint or

camphor-like
[1][3]

Table 2: Physical Characteristics of Isophorone-d5 and
Isophorone
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Property Isophorone-d5 Isophorone Reference(s)

Boiling Point 213-214 °C (lit.) 213-215.3 °C [1][2]

Melting Point -8 °C (lit.) -8.1 °C [1][2]

Density 0.956 g/mL at 25 °C
0.921-0.923 g/mL at

20-25 °C
[2]

Refractive Index

(n²⁰/D)
Not available 1.476 [2]

Vapor Pressure Not available 0.2 mmHg at 20 °C [2]

Flash Point Not available 84 °C (closed cup) [1]

Auto-ignition Temp. Not available 460 °C

Solubility
Isophorone is described as being miscible with most organic solvents and slightly soluble in

water.[4] Quantitative data for Isophorone-d5 is not readily available, but its solubility profile is

expected to be nearly identical to that of isophorone.

Table 3: Solubility of Isophorone
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Solvent Solubility Reference(s)

Water 1.2 g/100 mL at 25 °C [1][5][6]

Ethanol Miscible [7]

Ether Soluble [7]

Acetone Soluble [7]

Benzene Soluble [4]

Dimethyl Sulfoxide (DMSO) ≥ 2.5 mg/mL [8]

Methanol
Miscible with most organic

solvents
[4]

Acetonitrile
Miscible with most organic

solvents
[4]

Stability and Storage
Chemical Stability
Isophorone is generally stable under recommended storage conditions.[2] However, it is

susceptible to degradation under certain conditions:

Peroxide Formation: Like many ketones, isophorone can form explosive peroxides upon

prolonged exposure to air.[3]

Photodimerization: When exposed to light, particularly sunlight, isophorone in aqueous

solutions can undergo photodimerization.[1]

Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and strong

acids.[2]

Recommended Storage
To ensure the integrity of Isophorone-d5, the following storage conditions are recommended:
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Temperature: Store at room temperature or as recommended by the supplier (some suggest

storage at -20°C for long-term stability).[8]

Light: Protect from light.[3]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide

formation.

Container: Keep the container tightly closed and in a dry, well-ventilated place.

Experimental Protocols
Detailed experimental protocols for the determination of the physical characteristics of

Isophorone-d5 are not specifically published. However, standardized methods from

organizations such as ASTM International are widely accepted for these measurements.

Determination of Boiling Point
The boiling point of a liquid organic compound like Isophorone-d5 can be determined using a

method analogous to ASTM D1078, "Standard Test Method for Distillation Range of Volatile

Organic Liquids."

Methodology:

A specified volume of the sample is placed in a distillation flask.

The flask is heated, and the vapor is passed through a condenser.

The temperature at which the first drop of condensate falls from the condenser is recorded

as the initial boiling point.

The temperature is continuously monitored as the distillation proceeds.

The boiling range is determined by the temperatures at which specified volumes of the

sample have distilled.

Determination of Density
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The density of Isophorone-d5 can be accurately measured following a procedure based on

ASTM D4052, "Standard Test Method for Density, Relative Density, and API Gravity of Liquids

by Digital Density Meter."

Methodology:

A small volume of the liquid sample is introduced into an oscillating U-tube.

The U-tube is maintained at a constant, specified temperature (e.g., 25 °C).

The instrument measures the oscillation frequency of the U-tube containing the sample.

The change in the oscillation frequency, caused by the mass of the sample in the tube, is

used to calculate the density of the liquid based on prior calibration with fluids of known

density.

Visualizations
As Isophorone-d5 is an analytical standard, it is not involved in biological signaling pathways.

The following diagrams illustrate the logical relationships of its physical properties and stability

considerations.

Logical Diagram of Isophorone-d5 Physical Properties

Isophorone-d5

Molecular Properties

Determines

Bulk Physical Properties

Exhibits

Formula: C₉H₉D₅O MW: 143.24 g/mol Appearance: Clear Liquid Odor: Peppermint-like Boiling Point: ~213-214 °C Melting Point: ~-8 °C Density: ~0.956 g/mL Solubility
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Click to download full resolution via product page

Caption: Relationship between Isophorone-d5 and its key physical properties.

Isophorone-d5 Stability and Degradation Pathways
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Caption: Factors influencing the stability and degradation of Isophorone-d5.

Conclusion
Isophorone-d5 is a critical tool in analytical chemistry, and a thorough understanding of its

physical properties and stability is essential for its effective use. This guide summarizes the key

physical characteristics, drawing parallels from its well-characterized non-deuterated analog.

While specific quantitative data for Isophorone-d5 in some areas, such as solubility in various

organic solvents and degradation kinetics, are limited, the information provided herein,
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including standard experimental protocols, offers a solid foundation for its handling, storage,

and application in a research and development setting. Adherence to recommended storage

conditions is crucial to maintain the integrity and purity of this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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